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Compound of Interest

1-Bromo-2,4-dichloro-5-
Compound Name:
nitrobenzene

cat. No.: B1522620

An In-depth Technical Guide to the Safe Handling of 1-Bromo-2,4-dichloro-5-nitrobenzene

This guide provides a comprehensive overview of the safety protocols and handling procedures
for 1-Bromo-2,4-dichloro-5-nitrobenzene. Designed for researchers, chemists, and drug
development professionals, this document moves beyond mere procedural lists to explain the
causality behind each recommendation, ensuring a deep understanding of the risks and the
rationale for mitigation strategies. The protocols described herein are designed as self-
validating systems to foster a culture of safety and scientific integrity in the laboratory.

Section 1: Chemical Profile and Physical Properties

1-Bromo-2,4-dichloro-5-nitrobenzene is a halogenated nitroaromatic compound.[1][2] Its
utility as a building block in organic synthesis stems from the unique reactivity conferred by its
substituent groups. The electron-withdrawing nitro group activates the aromatic ring for
nucleophilic substitution, while the bromo- and chloro- groups serve as effective leaving
groups, making it a versatile intermediate for constructing more complex molecules in
pharmaceutical and materials science research.[2][3][4]

Table 1: Chemical Identifiers and Properties
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Property Value Source
CAS Number 65001-80-1 [1]
Molecular Formula CeH2BrCIl2NO2 [1]
Molecular Weight 270.90 g/mol [1]
Solid (based on related
Appearance [5]
compounds)

Store sealed in a dry place at
Storage [1112]
room temperature.

| Incompatibilities | Strong oxidizing agents, strong bases. |[6][7][8] |

Section 2: Hazard Identification and Toxicological
Assessment

While a specific, comprehensive Safety Data Sheet (SDS) for 1-Bromo-2,4-dichloro-5-
nitrobenzene (CAS 65001-80-1) is not available in the provided search results, a reliable
hazard profile can be constructed by examining closely related structural analogs. Compounds
like 1-bromo-2-chloro-4-nitrobenzene and other halogenated nitrobenzenes consistently exhibit
a similar set of hazards.[9][10][11][12] The following assessment is based on this aggregated
data and represents the expected hazard profile.

The primary routes of exposure are inhalation of dust, skin contact, eye contact, and ingestion.
[51[13]

Table 2: GHS Hazard Classification (Based on Structural Analogs)
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Hazard Class Category Hazard Statement

H302: Harmful if

Acute Toxicity, Oral Category 4
swallowed.[10][11]

H315: Causes skin irritation.

Skin Corrosion/Irritation Category 2
[10][11]

H319: Causes serious eye

Serious Eye Damage/Irritation Category 2A o
irritation.[10][11]

| Specific Target Organ Toxicity | Category 3 | H335: May cause respiratory irritation.[10][11] |

Toxicological Rationale: The irritant properties of this compound are attributed to its chemical
reactivity with biological macromolecules on the skin, in the eyes, and in the respiratory tract. If
ingested or absorbed, nitroaromatic compounds can pose systemic risks, including the
potential to cause methemoglobinemia, a condition where the blood's ability to carry oxygen is
reduced.[14] Chronic exposure to related dichloronitrobenzene compounds has been linked to
potential carcinogenic effects in animal studies.

Section 3: Engineering Controls and Personal
Protective Equipment (PPE)

The cornerstone of safe handling is a multi-layered approach that prioritizes eliminating
hazards at the source (engineering controls) before relying on personal barriers (PPE).

Engineering Controls: All work involving 1-Bromo-2,4-dichloro-5-nitrobenzene, especially
handling of the solid powder, must be conducted in a properly functioning chemical fume hood.
[5][13][15] This is the most critical step to prevent inhalation of airborne dust particles. The
facility should be equipped with an eyewash station and a safety shower in close proximity to
the workstation.[7][14]

Personal Protective Equipment (PPE): PPE is the final barrier between the researcher and the
chemical. Its selection must be deliberate and based on the specific tasks being performed.
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Diagram 1: PPE Selection Workflow

Handling Solid
1-Bromo-2,4-dichloro-5-nitrobenzene

Is a certified chemical
fume hood in use?

Work is NOT Permitted.
Consult EHS.

Hand Protection:
- Chemical-resistant gloves (e.g., Nitrile).
- Inspect before use.
- Change if contaminated.

Eye Protection:
Chemical safety goggles
(ANSI Z87.1 / EN166)

Body Protection:

Is dust generation
unavoidable or high?

- Laboratory coat.
- Closed-toe shoes.

Respiratory Protection:
Use NIOSH-approved respirator
with P100 (particulate) filter.

© 2025 BenchChem. All rights reserved. 47 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1522620?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Diagram 2: Spill Response Flowchart

Spill Detected

Evacuate immediate area
Alert personnel

:

Don appropriate PPE
(respirator, gloves, goggles, coat)

:

Prevent spill from spreading
(use absorbent pads for perimeter)

:

Clean up solid material:
- Avoid raising dust.
- Gently sweep or use a HEPA-filtered vacuum.
- Do NOT use compressed air.

:

Place spilled material and
cleanup supplies into a labeled,
sealable hazardous waste container.

Decontaminate spill area
with soap and water or appropriate solvent.

Dispose of waste through
EHS-approved channels.

Spill Response Complete

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1522620?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1522620?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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